![molecular formula C19H25NO2 B5186091 N-benzyl-4-(2-methoxyphenoxy)-N-methyl-1-butanamine](/img/structure/B5186091.png)
N-benzyl-4-(2-methoxyphenoxy)-N-methyl-1-butanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-4-(2-methoxyphenoxy)-N-methyl-1-butanamine, also known as Venlafaxine, is a serotonin-norepinephrine reuptake inhibitor (SNRI) that is commonly used as an antidepressant medication. This chemical compound has been extensively studied for its therapeutic effects and mechanism of action. In
Mechanism of Action
The mechanism of action of N-benzyl-4-(2-methoxyphenoxy)-N-methyl-1-butanamine involves the inhibition of the reuptake of serotonin and norepinephrine in the brain. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which can help to improve mood and reduce symptoms of depression and anxiety.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include increased levels of serotonin and norepinephrine in the brain, which can help to improve mood and reduce symptoms of depression and anxiety. It has also been shown to have analgesic effects, which may be useful in the treatment of neuropathic pain.
Advantages and Limitations for Lab Experiments
The advantages of using N-benzyl-4-(2-methoxyphenoxy)-N-methyl-1-butanamine in lab experiments include its well-established mechanism of action and therapeutic effects. It has also been extensively studied, which makes it a reliable compound for research purposes. The limitations of using this compound in lab experiments include its potential side effects and the need for careful dosing to avoid toxicity.
Future Directions
For research on N-benzyl-4-(2-methoxyphenoxy)-N-methyl-1-butanamine include exploring its potential use in the treatment of other psychiatric and neurological disorders, such as bipolar disorder and chronic pain. In addition, further studies are needed to better understand the mechanism of action of this compound and its potential side effects. Finally, the development of new and more effective SNRI medications based on the structure of this compound is an area of ongoing research.
Synthesis Methods
The synthesis of N-benzyl-4-(2-methoxyphenoxy)-N-methyl-1-butanamine involves a multi-step process. The first step involves the reaction of 2-methoxyphenol with benzyl chloroformate to form benzyl 2-methoxyphenyl carbonate. The second step involves the reaction of benzyl 2-methoxyphenyl carbonate with N-methyl-1,4-butanediamine to form this compound. This synthesis method has been optimized to achieve high yields and purity of the final product.
Scientific Research Applications
N-benzyl-4-(2-methoxyphenoxy)-N-methyl-1-butanamine has been extensively studied for its therapeutic effects in the treatment of depression and anxiety disorders. It has been shown to be effective in reducing symptoms of depression and anxiety, with fewer side effects compared to other antidepressant medications. In addition, it has also been studied for its potential use in the treatment of neuropathic pain, hot flashes, and post-traumatic stress disorder.
properties
IUPAC Name |
N-benzyl-4-(2-methoxyphenoxy)-N-methylbutan-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO2/c1-20(16-17-10-4-3-5-11-17)14-8-9-15-22-19-13-7-6-12-18(19)21-2/h3-7,10-13H,8-9,14-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNELOVYDYFPJBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCCCOC1=CC=CC=C1OC)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.